Cas no 17174-96-8 (2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride)

2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride structure
17174-96-8 structure
Product Name:2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride
CAS No:17174-96-8
MF:C5H8ClNO3S
MW:197.639919281006
CID:2104675
PubChem ID:10943445
Update Time:2025-04-21

2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride
    • 1-Azetidinesulfonyl chloride, 2,2-diMethyl-4-oxo-
    • DA-09340
    • N-Chlorosulfonyl-4,4-dimethylazetidin-2-one
    • CPLYIIABJBTHPJ-UHFFFAOYSA-N
    • SCHEMBL8197876
    • AKOS006335395
    • 17174-96-8
    • Inchi: 1S/C5H8ClNO3S/c1-5(2)3-4(8)7(5)11(6,9)10/h3H2,1-2H3
    • InChI Key: CPLYIIABJBTHPJ-UHFFFAOYSA-N
    • SMILES: ClS(N1C(CC1(C)C)=O)(=O)=O

Computed Properties

  • Exact Mass: 196.9913420Da
  • Monoisotopic Mass: 196.9913420Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 62.8Ų
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